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Compound of Interest

Compound Name: 2-Ethylhexyl acetate-d17

Cat. No.: B12403404 Get Quote

Disclaimer: This document has been compiled to provide a comprehensive safety overview for

2-Ethylhexyl acetate-d17. Due to the limited availability of a specific Safety Data Sheet (SDS)

for the deuterated form (CAS No. 1219802-70-6), the safety information presented herein is

largely based on the well-documented profile of its non-deuterated analogue, 2-Ethylhexyl

acetate (CAS No. 103-09-3). The primary difference in the deuterated form is its higher

molecular weight; its chemical and biological properties are expected to be very similar. This

guide is intended for use by researchers, scientists, and drug development professionals.

Chemical Identification and Physical Properties
2-Ethylhexyl acetate-d17 is the deuterated form of 2-Ethylhexyl acetate, a stable, water-white

liquid.[1] It is characterized by a mild, pleasant, fruity odor.[1] This compound is used as a

solvent and in various industrial applications.
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Identifier Value Source

Chemical Name 2-Ethylhexyl acetate-d17 -

CAS Number 1219802-70-6 Chemsrc[2]

Molecular Formula C10H3D17O2 -

Molecular Weight 189.36 g/mol Calculated

Appearance Water-white liquid PubChem[1]

Odor Fruity, pleasant PubChem[1]

Physical Property Value Source

Boiling Point 195.7 ± 8.0 °C at 760 mmHg Chemsrc[2]

Flash Point 71.4 ± 8.3 °C Chemsrc[2]

Density 0.9 ± 0.1 g/cm³ Chemsrc[2]

Vapor Pressure 0.4 ± 0.4 mmHg at 25°C Chemsrc[2]

Solubility Insoluble in water PubChem[1]

Hazard Identification and Classification
2-Ethylhexyl acetate is classified as a combustible liquid that can cause skin irritation.[3] It is

also considered toxic to aquatic life.[3]

GHS Classification
Hazard Class Category Hazard Statement

Flammable Liquids 4 H227: Combustible liquid

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Hazardous to the Aquatic

Environment, Acute Hazard
2 H402: Harmful to aquatic life
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Source: InKemia Green Chemicals, Inc.[3]

GHS Label Elements
Element Description

Pictogram
None required for these classifications in some

jurisdictions.

Signal Word Warning

Hazard Statements
H227: Combustible liquidH315: Causes skin

irritationH402: Harmful to aquatic life

Precautionary Statements

Prevention:P210: Keep away from

heat/sparks/open flames/hot surfaces. — No

smoking.P264: Wash skin thoroughly after

handling.P273: Avoid release to the

environment.P280: Wear protective

gloves/protective clothing/eye protection/face

protection.Response:P302 + P352: IF ON SKIN:

Wash with plenty of soap and water.P332 +

P313: If skin irritation occurs: Get medical

advice/attention.P362: Take off contaminated

clothing and wash before reuse.P370 + P378: In

case of fire: Use dry sand, dry chemical or

alcohol-resistant foam for

extinction.Storage:P403: Store in a well-

ventilated place.Disposal:P501: Dispose of

contents/container to an approved waste

disposal plant.

Source: InKemia Green Chemicals, Inc.[3]
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2-Ethylhexyl acetate-d17

GHS Hazard Classification

2-Ethylhexyl acetate-d17

H227: Combustible liquid H315: Causes skin irritation H402: Harmful to aquatic life

Click to download full resolution via product page

Caption: GHS Hazard Classification for 2-Ethylhexyl acetate.

First-Aid Measures
In case of exposure, follow these first-aid measures:

Exposure Route First-Aid Measures

Inhalation

Remove from exposure to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Consult a physician.

Skin Contact

Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.

Eye Contact

Based on available data, the classification

criteria are not met. However, it is advisable to

rinse with plenty of water.

Ingestion
May cause depression of the central nervous

system. Consult a physician.

Source: InKemia Green Chemicals, Inc.[3]
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Fire-Fighting Measures
Measure Details

Suitable Extinguishing Media
Dry sand, dry chemical, or alcohol-resistant

foam.

Unsuitable Extinguishing Media No information available.

Specific Hazards Combustible liquid.

Protective Equipment
Wear self-contained breathing apparatus for

firefighting if necessary.

Source: InKemia Green Chemicals, Inc.[3]

Handling and Storage
Aspect Recommendations

Safe Handling

Wear protective clothing as described in Section

8. Keep away from food, drink, and animal

feeding stuffs. Keep container tightly sealed

when not in use. Avoid discharge to the aquatic

environment.

Safe Storage

Store in a cool, well-ventilated place. Keep

container tightly closed. Keep containers upright

to prevent leakage. Protect from direct sunlight

and sources of ignition. Store in a fireproof

place.

Incompatible Materials
Strong oxidizing agents, strong bases, and

strong acids.

Source: InKemia Green Chemicals, Inc.[3]

Exposure Controls and Personal Protection
Currently, there are no established occupational exposure limit values for 2-Ethylhexyl acetate.

[3]
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Personal Protective Equipment (PPE)
Type Recommendation

Eye/Face Protection Wear safety glasses with side-shields.

Skin Protection
Wear protective gloves and clothing to prevent

skin contact.

Respiratory Protection
No special protective equipment required under

normal use.

Source: InKemia Green Chemicals, Inc.[3]

Personal Protective Equipment

Eye Protection

Safety glasses with side-shields

Hand Protection

Protective gloves

Body Protection

Protective clothing

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment.

Toxicological Information
The toxicological data for 2-Ethylhexyl acetate indicates low acute toxicity.
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Test Result Species Source

Acute Oral Toxicity

(LD50)
> 5,000 mg/kg Rat

InKemia Green

Chemicals, Inc.[3]

Experimental Protocol: Acute Oral Toxicity
While the specific study protocol for the LD50 value is not detailed in the provided safety data

sheets, a generalized protocol based on OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose

Procedure) would likely involve the following steps:

Test Animals: Healthy, young adult rats of a standard laboratory strain are used.

Housing and Feeding: Animals are housed in standard conditions with access to food and

water.

Dosage: A fixed dose of the test substance (2-Ethylhexyl acetate) is administered orally by

gavage to a group of animals.

Observation: Animals are observed for signs of toxicity and mortality for a defined period

(typically 14 days).

Data Analysis: The number of animals that die at a given dose is recorded, and the LD50

value is estimated.

Ecological Information
2-Ethylhexyl acetate is classified as toxic to aquatic life.[3]
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Parameter Result

Aquatic Toxicity Toxic to aquatic life.[3]

Persistence and Degradability No data available.

Bioaccumulative Potential
Predictions suggest low potential for significant

accumulation in organisms.[3]

Mobility in Soil
Adsorption to solid soil phase is not expected to

be significant.[3]

It is crucial to prevent the release of this substance into the environment.[3]

Stability and Reactivity
Aspect Details

Reactivity No data available.

Chemical Stability Stable under normal storage conditions.

Possibility of Hazardous Reactions
Hazardous polymerization does not occur under

normal conditions.

Conditions to Avoid Sources of ignition.

Incompatible Materials
Strong oxidizing agents, strong bases, strong

acids.

Hazardous Decomposition Products No data available.

Source: InKemia Green Chemicals, Inc.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Safety Guide: 2-Ethylhexyl acetate-
d17]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403404#2-ethylhexyl-acetate-d17-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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